N'-(2,4-difluorophenyl)-N,N-dimethylsulfamide

• IUPAC Name: 1-(dimethylsulfamoylamino)-2,4-difluorobenzene
• InChI: InChI=1S/C8H10F2N2O2S/c1-12(2)15(13,14)11-8-4-3-6(9)5-7(8)10/h3-5,11H,1-2H3
• InChI Key: UXEKTFPVPWPJOG-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)NC1=C(C=C(C=C1)F)F
• Molecular Formula: C8H10F2N2O2S
• Molecular Weight: 236.24 g/mol

Description

N'-(2,4-difluorophenyl)-N,N-dimethylsulfamide, also known as DFDMS, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Enhancement of Electrical Conductivity

Research has shown that N,N-Dimethylformamide (DMF), a solvent related to N'-(2,4-difluorophenyl)-N,N-dimethylsulfamide, can enhance the electrical conductivity of certain polymeric systems. For instance, in a study by Kim et al. (2002), the DC conductivity of poly(3,4-ethylenedioxythiophene) doped with poly(4-styrenesulfonate) significantly increased when DMF was used as a solvent, indicating its potential use in improving the electrical properties of conducting polymers (Kim, Jung, Lee, & Joo, 2002).

Synthesis of Novel Compounds

Shainyan et al. (2017) and Fahim & Shalaby (2019) explored the reactivity of N,N-dimethylformamide dimethyl acetal and related compounds in the synthesis of various chemical structures. These studies demonstrate the role of dimethylsulfamide derivatives in the synthesis of complex molecules, potentially useful in various applications including pharmaceuticals and materials science (Shainyan, Astakhova, Ganin, Moskalik, & Sterkhova, 2017); (Fahim & Shalaby, 2019).

Development of Anticancer Agents

The work of Dokorou et al. (2011) is an example of how derivatives of dimethylsulfamide, such as dimethylsulfoxide (DMSO), can be involved in the synthesis of potential anticancer agents. Their research on triphenyltin(IV) esters shows the promise of these compounds in cancer treatment (Dokorou, Primikiri, & Kovala-Demertzi, 2011).

Electrochemical and Electrochromic Properties

Research by Liou & Chang (2008) and others highlights the role of N,N-dimethylformamide and related compounds in the synthesis and study of materials with unique electrochemical and electrochromic properties. These properties are crucial for applications in energy storage and smart materials technology (Liou & Chang, 2008).

Water Treatment and Environmental Studies

Studies by von Gunten et al. (2010) and Schmidt & Brauch (2008) reveal the significance of N,N-dimethylsulfamide in environmental science, particularly in water treatment. These studies explore the formation of harmful compounds during water treatment processes and the fate of N,N-dimethylsulfamide derivatives in these environments, providing valuable insights for environmental safety and public health (von Gunten, Salhi, Schmidt, & Arnold, 2010); (Schmidt & Brauch, 2008).